Cas no 70070-04-1 (1-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}-3-phenoxypropan-2-ol)

• Product name: 1-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}-3-phenoxypropan-2-ol
• CAS No: 70070-04-1
• MF: C₂₂H₂₉NO₅
• MW: 387.46936
• CID: 1740640
• PubChem ID: 3053535

1-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}-3-phenoxypropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl](methyl)amino}-3-phenoxypropan-2-ol
• 1-[(6,7-dimethoxy-3,4-dihydro-1H-isochromen-1-yl)methyl-methylamino]-3-phenoxypropan-2-ol
• BRN 1402304
• 1-{[(6,7-Dimethoxy-3,4-dihydro-1H-2-benzopyran-1-yl)methyl](methyl)amino}-3-phenoxypropan-2-ol
• 1-(N-Methyl-N-(2-hydroxy-3-phenoxy-1-propyl))aminomethyl-6,7-dimethoxyisochroman
• 70070-04-1
• 1-(((3,4-Dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)methylamino)-3-phenoxy-2-propanol
• DTXSID20990313
• 2-Propanol, 1-(((3,4-dihydro-6,7-dimethoxy-1H-2-benzopyran-1-yl)methyl)methylamino)-3-phenoxy-
• SCHEMBL21792775

• Inchi： InChI=1S/C22H29NO5/c1-23(13-17(24)15-28-18-7-5-4-6-8-18)14-22-19-12-21(26-3)20(25-2)11-16(19)9-10-27-22/h4-8,11-12,17,22,24H,9-10,13-15H2,1-3H3
• InChI Key： KYJOMABGOCCGNP-UHFFFAOYSA-N
• SMILES： CN(CC1C2=CC(=C(C=C2CCO1)OC)OC)CC(COC3=CC=CC=C3)O

Computed Properties

• Exact Mass: 387.20467
• Monoisotopic Mass: 387.20457303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• PSA: 60.39